![molecular formula C20H24N2O B1235881 [(1S,12S,14R,15E)-15-ethylidene-3-methyl-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraen-13-yl]methanol](/img/structure/B1235881.png)
[(1S,12S,14R,15E)-15-ethylidene-3-methyl-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraen-13-yl]methanol
Overview
Description
Affinisine is an indole alkaloid.
Scientific Research Applications
Isomerization and Stereochemistry
- Spontaneous E/Z Isomerization: A study shows spontaneous isomerization of bis[(Z)‐cyanomethylidene]‐diazapentacyclodienedicarboxylates in chloroform-d solution, forming a mixture of ZZ, ZE, EE, and EZ isomers, indicating significant flexibility in structural conformation (Afonin et al., 2017).
Reactivity with Fatty Acids
- Reaction with Fatty Acids: Research on the alkylation of long-chain fatty acids with ethereal diazomethane suggests that similar compounds might react to form esters and other derivatives, indicating potential synthetic applications (Graff et al., 1990).
Novel Heterocyclic System Formation
- Tandem Cyclization: Ethyl isonicotinate reacts with tertiary cyanoacetylenic alcohols under mild conditions to form novel polycondensed heterocyclic systems, suggesting that similar reactions involving (1S,12S,14R,15E)-15-ethylidene-3-methyl-3,17-diazapentacyclo compounds could yield unique heterocyclic structures (Trofimov et al., 2012).
Complexation and Crystal Structure
- Complex Formation: Studies on the synthesis of novel complexes and the crystal structure of compounds with similar frameworks suggest potential applications in forming structured complexes with specific ions or other molecules (Guo & Zong, 1994).
Properties
Molecular Formula |
C20H24N2O |
|---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
[(1S,12S,14R,15E)-15-ethylidene-3-methyl-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraen-13-yl]methanol |
InChI |
InChI=1S/C20H24N2O/c1-3-12-10-22-18-9-15-13-6-4-5-7-17(13)21(2)20(15)19(22)8-14(12)16(18)11-23/h3-7,14,16,18-19,23H,8-11H2,1-2H3/b12-3-/t14-,16?,18-,19-/m0/s1 |
InChI Key |
UVWQYWHKTZABSO-FZGOZLGSSA-N |
Isomeric SMILES |
C/C=C\1/CN2[C@H]3C[C@@H]1C([C@@H]2CC4=C3N(C5=CC=CC=C45)C)CO |
SMILES |
CC=C1CN2C3CC1C(C2CC4=C3N(C5=CC=CC=C45)C)CO |
Canonical SMILES |
CC=C1CN2C3CC1C(C2CC4=C3N(C5=CC=CC=C45)C)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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